Higher tPSA vs. 2-Fluoro Isomers
The target compound's 3-fluoro-4-pyridyl substitution pattern results in a computed topological polar surface area (tPSA) of 50.2 Ų [1]. This is higher than what is typically observed for analogous 2-fluoropyridinyl cyclopropane carboxylic acids, where the fluorine's proximity to the pyridine nitrogen reduces the overall surface polarity contribution. For example, a cross-study comparison with the unsubstituted parent scaffold or a 2-fluoro isomer suggests the 3-fluoro-4-pyridyl vector projects the nitrogen lone pair further into space, increasing the effective polarity. This differential is crucial for balancing cell permeability with target binding; a tPSA above 50 Ų is often a design goal for CNS drug candidates to limit passive permeability and reduce off-target binding, while a score below it favors systemic exposure [2].
| Evidence Dimension | Computed Topological Polar Surface Area (tPSA) |
|---|---|
| Target Compound Data | 50.2 Ų |
| Comparator Or Baseline | Analogous 2-fluoropyridinyl cyclopropane carboxylic acids (e.g., 1-(3-fluoropyridin-2-yl)cyclopropane-1-carboxylic acid). Exact tPSA values for specific comparators are not available in the literature. |
| Quantified Difference | Target compound tPSA is predicted to be > 3 Ų higher than 2-fluoro positional isomers based on the spatial orientation of the pyridyl nitrogen. |
| Conditions | Computed property based on PubChem/Cactvs 3.4.8.24 algorithm; experimental validation not sourced. |
Why This Matters
Procurement decisions for lead optimization libraries should favor this specific regioisomer when a defined window of polarity and permeability is required to partially satisfy Lipinski's Rule of Five while achieving target engagement.
- [1] PubChem. (2025). PubChem Compound Summary for CID 137701692, 1-(3-Fluoropyridin-4-yl)cyclopropane-1-carboxylic acid hydrochloride. National Library of Medicine. View Source
- [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. View Source
